1-(2-Fluorobenzyl)piperidine-4-carboxylic acid

• IUPAC Name: 1-[(2-fluorophenyl)methyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C13H16FNO2/c14-12-4-2-1-3-11(12)9-15-7-5-10(6-8-15)13(16)17/h1-4,10H,5-9H2,(H,16,17)
• InChI Key: AXIKZGILESDOKQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)CC2=CC=CC=C2F
• Molecular Formula: C13H16FNO2
• DSSTOX Substance ID: DTXSID40398130
• Molecular Weight: 237.27 g/mol
• CAS No.: 901313-43-7

Description

1-(2-Fluorobenzyl)piperidine-4-carboxylic acid, also known as F-PPCA, is a synthetic organic compound composed of a piperidine ring and a fluorobenzyl group. It is a versatile molecule, used in various scientific and industrial applications, including drug discovery and development, medicinal chemistry, and materials science. F-PPCA has been studied extensively, and is known to have several biochemical and physiological effects.

Scientific Research Applications

Biological Activities and Applications

The compound has been explored for its biological and pharmacological properties, though with a focus on structural analogs or related compounds rather than the compound itself. Notably, ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, sharing structural similarities with 1-(2-Fluorobenzyl)piperidine-4-carboxylic acid, were synthesized and evaluated for their activity against Mycobacterium tuberculosis, demonstrating the potential use of such compounds in antimicrobial therapy (Jeankumar et al., 2013).

Analytical and Diagnostic Applications

In the realm of imaging and diagnostics, compounds structurally similar to this compound have been utilized. For example, radiotracers containing a 4-(4-[18F]-fluorobenzyl)piperidin-1-yl moiety were developed for PET imaging, indicating the compound's potential or the potential of its derivatives in diagnostic imaging and as a tracer in biological systems (Labas et al., 2011).

Safety and Hazards

This compound may cause skin irritation, serious eye irritation, and respiratory irritation. It’s recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only in well-ventilated areas.